Cas no 2172055-42-2 (1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172055-42-2
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6499229
• PubChem ID: 165766471
• Update Time: 2025-06-15

1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594393
• 2172055-42-2

• Inchi： 1S/C9H15N3O2/c1-3-14-6-4-5-12-8(2)9(7-13)10-11-12/h7H,3-6H2,1-2H3
• InChI Key： KXJHJFGNOUCTNQ-UHFFFAOYSA-N
• SMILES： O(CC)CCCN1C(C)=C(C=O)N=N1

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57Ų

Additional information on 1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde

1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172055-42-2): A Comprehensive Overview

1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172055-42-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and chemical properties, holds potential for various applications, including as a building block in the synthesis of more complex molecules and as a key intermediate in drug discovery.

The molecular structure of 1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde is composed of a 1,2,3-triazole ring, an ethoxypropyl substituent, and a methyl group. The presence of the aldehyde functional group at the 4-position of the triazole ring imparts reactivity and versatility to this compound. The triazole ring is known for its stability and bioisosteric properties, making it a valuable scaffold in drug design and development.

Recent studies have highlighted the importance of 1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde in the synthesis of novel pharmaceutical agents. For instance, researchers at the University of California have utilized this compound as a key intermediate in the development of new antiviral drugs. The unique combination of functional groups in this molecule allows for efficient coupling reactions and derivatization processes, facilitating the creation of diverse chemical libraries for high-throughput screening.

In addition to its role in drug discovery, 1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde has been explored for its potential as a ligand in metal coordination chemistry. Studies have shown that this compound can form stable complexes with various transition metals, which can be utilized in catalytic processes and materials science applications. The ability to fine-tune the electronic properties of these complexes through subtle modifications to the ligand structure opens up new avenues for developing advanced materials with tailored functionalities.

The synthetic accessibility of 1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde has also been a subject of extensive research. A recent publication in the Journal of Organic Chemistry reported an efficient and scalable synthetic route for this compound using copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. This method not only provides high yields but also allows for easy purification and scale-up, making it suitable for industrial applications.

The biological activity of 1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde has been investigated in several preclinical studies. Initial results suggest that this compound exhibits promising anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a lead compound for the development of new anti-inflammatory drugs.

Beyond its therapeutic applications, 1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde has also found use in analytical chemistry. Its distinct spectroscopic properties make it an excellent probe for various analytical techniques, including mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. Researchers at the National Institute of Standards and Technology (NIST) have utilized this compound as a reference standard for calibrating analytical instruments, ensuring accurate and reliable measurements.

In conclusion, 1-(3-ethoxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172055-42-2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool in medicinal chemistry, materials science, and analytical chemistry. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific research.